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Compound of Interest

Compound Name: Massarigenin C

Cat. No.: B15562975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of Massarigenin C, a fungal polyketide,

with other polyketides targeting neuraminidase and α-glucosidase. The information presented

is intended to support research and drug development efforts by offering a side-by-side

comparison of their inhibitory activities, supported by experimental data and detailed

methodologies.

Introduction to Massarigenin C and Other
Polyketides
Massarigenin C is a polyketide metabolite produced by fungi, notably found in Malbranchea

flavorosea and the marine-derived fungus Phoma herbaru. It has garnered attention for its dual

inhibitory activity against two medically relevant enzymes: neuraminidase and α-glucosidase.

Neuraminidase is a key enzyme in the life cycle of influenza viruses, making its inhibitors

valuable antiviral targets. α-Glucosidase, on the other hand, is involved in carbohydrate

digestion, and its inhibition is a therapeutic strategy for managing type 2 diabetes.

This guide compares the in vitro efficacy of Massarigenin C with other polyketides that exhibit

inhibitory activity against these same enzymes. The data presented is compiled from various

scientific studies to provide a comprehensive overview for researchers.

Quantitative Analysis of Inhibitory Activities
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The following table summarizes the 50% inhibitory concentrations (IC50) of Massarigenin C
and other selected polyketides against neuraminidase and α-glucosidase. Lower IC50 values

indicate greater potency.
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Compound Class Target Enzyme IC50 Value
Source
Organism

Massarigenin C Polyketide Neuraminidase 4.15 µM

Phoma herbaru

(marine-derived

fungus)

Massarigenin C Polyketide
Yeast α-

glucosidase
1.25 mM

Malbranchea

flavorosea

Srepolyketide B Polyketide Neuraminidase 85.6 µM Streptomyces sp.

Srepolyketide C Polyketide Neuraminidase 58.2 µM Streptomyces sp.

SEK15 Polyketide Neuraminidase 51.3 µM Streptomyces sp.

Pinazaphilone B Polyketide α-glucosidase 28.0 µM

Penicillium sp.

HN29-3B1

(mangrove

endophytic

fungus)[1]

Sch 1385568 Polyketide α-glucosidase 16.6 µM

Penicillium sp.

HN29-3B1

(mangrove

endophytic

fungus)[1]

Phenolic

compound

(unnamed)

Polyketide α-glucosidase 2.2 µM

Penicillium sp.

HN29-3B1

(mangrove

endophytic

fungus)[1]

(±)-penifupyrone Polyketide α-glucosidase 14.4 µM

Penicillium sp.

HN29-3B1

(mangrove

endophytic

fungus)[1]

Aspeversin D Polyketide α-glucosidase 25.57 µM Aspergillus

versicolor
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(endophytic

fungus)[2]

Genistein
Polyketide

(Isoflavone)
α-glucosidase 36.1 µM

Streptomyces

xanthophaeus[3]

Gliricidin
Polyketide

(Isoflavone)
α-glucosidase 47.4 µM

Streptomyces

xanthophaeus[3]

Daidzein
Polyketide

(Isoflavone)
α-glucosidase 174.2 µM

Streptomyces

xanthophaeus[3]

Mechanism of Action: A Visual Representation
The following diagrams illustrate the general mechanisms of action for neuraminidase and α-

glucosidase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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